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Compound of Interest

Compound Name: n-Methyl bromofluoroacetamide

Cat. No.: B1597164

An In-depth Technical Guide to the Safe Handling of n-Methyl bromofluoroacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Methyl bromofluoroacetamide (CAS No. 53441-14-8) is a halogenated acetamide with the
molecular formula CsHsBrFNO.[1] Its structure, featuring both bromine and fluorine atoms on
the acetamide backbone, makes it a valuable reagent in synthetic organic chemistry,
particularly for the introduction of these halogens into target molecules.[1] The divergent
reactivity of the two different halogens allows for sequential functionalization in multi-step
syntheses.[1] However, the presence of these functional groups also necessitates a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide provides a comprehensive overview of the safety data and handling precautions for n-
Methyl bromofluoroacetamide, drawing upon information from related compounds and
general laboratory safety principles to ensure the well-being of researchers and the integrity of
experimental work.

Hazard Identification and Analysis

While a specific Safety Data Sheet (SDS) for n-Methyl bromofluoroacetamide is not readily
available, a comprehensive hazard analysis can be constructed by examining structurally
related compounds and the known risks associated with its functional groups. The primary
hazards are associated with its nature as a halogenated N-methyl amide.
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1.1. Inferred Toxicological Hazards:

o Toxicity: Based on related compounds, n-Methyl bromofluoroacetamide should be treated
as a substance with potential for significant toxicity. For instance, 2-BROMO-N-
METHYLACETAMIDE is classified as causing skin irritation and serious eye irritation.[2] It is
prudent to handle n-Methyl bromofluoroacetamide as a compound that is potentially toxic
if swallowed, inhaled, or absorbed through the skin.[3]

o Reproductive Toxicity: N-Methylacetamide is classified as a substance that may damage the
unborn child.[4][5] Given the structural similarity, n-Methyl bromofluoroacetamide should
be handled as a potential reproductive toxicant.[5]

e Irritation: Halogenated organic compounds are often irritating to the skin, eyes, and
respiratory tract.[6][7] Direct contact should be avoided.

e Sensitization: Although no specific data is available for this compound, some halogenated
compounds can act as sensitizers.[8]

1.2. Physicochemical Hazards:

o Thermal Decomposition: Upon heating, halogenated organic compounds can decompose to
release toxic and corrosive fumes, such as hydrogen bromide, hydrogen fluoride, and
nitrogen oxides (NOx).[6][8]

e Incompatibilities: It is expected to be incompatible with strong oxidizing agents, strong acids,
and strong bases.[8]

A summary of key properties for n-Methyl bromofluoroacetamide is provided in the table
below.
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Property Value Reference
CAS Number 53441-14-8 [9][10][11]
Molecular Formula CsHsBrFNO [1]09]
Molecular Weight 169.98 g/mol [1][12]
Physical State Solid [12]
Density 1.65 g/cm3 [1]

Boiling Point 261.1°C at 760 mmHg [1]

Purity Typically available at 298.0% [12]

Safe Handling and Personal Protective Equipment
(PPE)

A multi-layered approach to safety, incorporating engineering controls, administrative controls,
and personal protective equipment, is essential when working with n-Methyl
bromofluoroacetamide.

2.1. Engineering Controls:

Fume Hood: All work with n-Methyl bromofluoroacetamide, especially handling of the solid
and preparation of solutions, must be conducted in a properly functioning chemical fume
hood to minimize inhalation exposure.[13]

Ventilation: Ensure adequate general laboratory ventilation.[4]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[6]

2.2. Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.
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o Eye and Face Protection: Chemical safety goggles are mandatory.[6] A face shield should
also be worn when there is a risk of splashing.[14]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and inspect
them before each use.[7][15] Contaminated gloves should be removed immediately and
disposed of as hazardous waste.[16]

o Lab Coat: A lab coat that covers all exposed skin is required.[7]
o Apron: An acid-resistant apron should be considered for additional protection.[14]

o Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be
controlled by a fume hood, a NIOSH/MSHA-approved respirator should be used.[6][8]

The following diagram illustrates the workflow for safe handling of n-Methyl

bromofluoroacetamide.
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Safe handling workflow for n-Methyl bromofluoroacetamide.
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
3.1. First-Aid Measures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[4] Seek immediate medical attention.[6]

» Skin Contact: Remove all contaminated clothing and wash the affected area with soap and
plenty of water.[4] Seek medical attention if irritation persists.[17]

« Inhalation: Move the individual to fresh air.[4] If breathing is difficult, administer oxygen.[6] If
not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water.[6]
Seek immediate medical attention.[4]

3.2. Spill and Leak Procedures:

o Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for disposal.[3]

» Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection.[18] Absorb liquid spills with an inert material and place in a suitable
container for disposal.[18]

o Ventilation: Ensure the area is well-ventilated during and after cleanup.[4]

The decision tree below outlines the appropriate response to an emergency involving n-Methyl
bromofluoroacetamide.
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Emergency response decision tree for n-Methyl bromofluoroacetamide.

Storage and Disposal

4.1. Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][15]
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o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8]

e Store in a locked cabinet or an area with restricted access.[2][4]
4.2. Disposal:
» Dispose of waste in accordance with all applicable federal, state, and local regulations.[4]

o Contaminated materials and empty containers should be treated as hazardous waste.[4]

Conclusion

While n-Methyl bromofluoroacetamide is a valuable research chemical, its potential hazards
necessitate a cautious and well-informed approach to its handling. By adhering to the principles
of good laboratory practice, utilizing appropriate engineering controls and personal protective
equipment, and being prepared for emergencies, researchers can work safely with this
compound. The information presented in this guide, synthesized from data on related
chemicals and established safety protocols, provides a robust framework for the safe utilization
of n-Methyl bromofluoroacetamide in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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